4-methoxy-N-({1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidin-3-yl}methyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-[[1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H24N4O4S/c1-13-19-20-17(25-13)12-21-9-3-4-14(11-21)10-18-26(22,23)16-7-5-15(24-2)6-8-16/h5-8,14,18H,3-4,9-12H2,1-2H3
• InChI Key: AYDBKJMDKTVBHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CN2CCCC(C2)CNS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C17H24N4O4S
• Molecular Weight: 380.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 4-methoxy-N-({1-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperidin-3-yl}methyl)benzenesulfonamide involves several steps, including the formation of oxadiazole rings and the attachment of benzenesulfonamide groups. For example, a series of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were prepared through reactions involving alkyl carboxylic acid hydrazides with CS2 and KOH, followed by a series of secondary reactions (Zareef et al., 2007).

Molecular Structure Analysis

Crystal structure and molecular Hirshfeld surface analysis of related compounds have been conducted to understand their molecular conformation, intermolecular contacts, and reactive sites. For instance, compounds exhibiting oxadiazole structures have been analyzed through X-ray diffraction studies and DFT calculations to reveal their electrophilic and nucleophilic nature, with specific attention to their intermolecular hydrogen bonds contributing to crystal packing (Kumara et al., 2017).

Chemical Reactions and Properties

The chemical reactions involving these compounds often lead to the formation of structures with significant biological activities. For example, a variety of benzenesulfonamides bearing the 1,3,4-oxadiazole moiety have been synthesized, showcasing how substitutions at different positions affect their reactivity and potential biological activities (Iqbal et al., 2006).

Physical Properties Analysis

The physical properties of these compounds, including their solubility, crystallinity, and stability, are crucial for their application. Studies focusing on their crystal structure provide insights into their physical characteristics and how these may influence their chemical behavior and utility in various applications (Rodrigues et al., 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity towards other compounds, stability under different conditions, and potential for further functionalization, are essential for determining the applications of these compounds. Research into the synthesis and evaluation of their properties reveals the potential for developing new materials or drugs with specific desired effects (Motavallizadeh et al., 2014).